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This method uses concentrated NaOH to break down ilmenite structure into a soluble titanate intermediate

[1].

Objective: To decompose ilmenite into an intermediate sodium titanate for subsequent processing
into titanium dioxide [1].

Materials:
Ilmenite concentrate (e.g., from Bangka, Indonesia, with >30% TiO₂ content) [1]

Sodium Hydroxide (NaOH), 10 M concentration [1]
Distilled water

Hydrochloric acid (HCl) for later leaching steps
Teflon-lined autoclave

Experimental Protocol:
Feedstock Preparation: Ilmenite sand is typically crushed and ground to increase surface area

for reaction [1].
Hydrothermal Decomposition: The ilmenite is reacted with a 10 M NaOH solution in a Teflon-

lined autoclave [1]. The decomposition should be conducted at the solution's boiling point under
atmospheric pressure conditions [1].

Intermediate Formation: The process decomposes ilmenite to form an intermediate phase of
sodium titanate (Na₂TiO₃), which morphologically appears as fine threads [1].

Downstream Processing: The sodium titanate intermediate is then leached, washed, and
further treated with acid to produce titanium dioxide. The study noted a decrease in impurity

elements by up to 60% after this treatment [1].

The workflow below outlines the key steps for this synthesis.
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Workflow for synthesizing TiO₂ from ilmenite via hydrothermal decomposition and precipitation [1].
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Potassium Hydroxide Decomposition & Leaching
Process

A similar alternative process uses concentrated KOH for decomposition, with EDTA added to chelate iron

impurities [2].

Objective: To produce nano-sized titanium dioxide (TiO₂) from ilmenite concentrate via a KOH route,
using EDTA for high-purity separation of iron [2].

Materials:
Ilmenite concentrate (FeTiO₃)

Potassium Hydroxide (KOH) solution, 70% wt.
Hydrochloric acid (HCl) solution for leaching

Ethylenediaminetetraacetic acid (EDTA) as a chelating agent
Ammonia solution (NH₄OH) for precipitation

Experimental Protocol [2]:
Decomposition: Ilmenite concentrate is decomposed using 70% wt. KOH solution at 220°C
under air at atmospheric pressure.
Acid Leaching: The decomposed product is leached using a hydrochloric acid solution.

Iron Removal: EDTA is added to the leach solution to chelate and separate iron impurities,
forming Fe-EDTA complexes.

Precipitation & Calcination: Ammonia solution is used to precipitate the titanium value. The
precipitate is then filtered, dried, and calcined to produce anatase TiO₂ nanoparticles.

Key Outcomes [2]:
Purity: >90%

Mean Particle Size: ~70 nm
Overall TiO₂ Recovery: ~70%

Comparison of Synthesis Processes

The table below summarizes and compares the two primary hydrometallurgical processes.

Parameter Hydrothermal NaOH Process [1]
KOH Decomposition & EDTA
Process [2]

Core Reactant 10 M Sodium Hydroxide (NaOH) 70% wt. Potassium Hydroxide (KOH)
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Parameter Hydrothermal NaOH Process [1]
KOH Decomposition & EDTA
Process [2]

Reaction Temp. Boiling point of the solution (atm.

pressure)

220 °C

Key Intermediate Sodium Titanate (Na₂TiO₃) Not Specified

Iron Removal
Method

Washing and leaching (60% impurity
reduction)

EDTA Chelation

Final Product Titanium Dioxide (TiO₂) Titanium Dioxide (TiO₂)
Nanoparticles

Reported Purity Not explicitly stated >90%

Particle Size Not explicitly stated ~70 nm

Key Takeaways for Researchers

Ilmenite as a Precursor: Ilmenite requires extensive beneficiation and decomposition before titanium
values can be isolated [3] [4] [5].

Hydroxide as an Intermediate: Titanium hydroxide is typically a transient phase formed during
precipitation before calcination to TiO₂, rather than a final product in these industrial processes.

Iron Removal is Critical: Effective separation of iron is a major challenge. The use of chelating
agents like EDTA represents an advanced method to achieve high-purity products suitable for

pharmaceutical or high-tech applications [2].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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